Cas no 546142-08-9 (3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile)

• Product Name: 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
• CAS No: 546142-08-9
• MF: C₁₆H₁₈BN₃O₂
• MW: 295.144023418427
• MDL: MFCD18383288
• CID: 2092632
• PubChem ID: 68841060
• Update Time: 2025-04-21

3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
• BS-28914
• MFCD18383288
• DB-261683
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]benzonitrile
• CS1920
• (1-(3-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
• APMKAYJGHHCBBR-UHFFFAOYSA-N
• WWA14208
• AKOS024463343
• CS-0175698
• 1-(3-Cyanophenyl)-1H-pyrazole-4-boronic Acid Pinacol Ester
• SCHEMBL3923634
• 546142-08-9
• 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl]benzonitrile

• MDL： MFCD18383288
• Inchi： 1S/C16H18BN3O2/c1-15(2)16(3,4)22-17(21-15)13-10-19-20(11-13)14-7-5-6-12(8-14)9-18/h5-8,10-11H,1-4H3
• InChI Key： APMKAYJGHHCBBR-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(C3C=CC=C(C#N)C=3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 295.1492070g/mol
• Monoisotopic Mass: 295.1492070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1Ų